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6-Fluorobenzofuran-2-carboxylic
Compound Name:

acid
CAS No.: 26018-66-6
Cat. No.: B1321465

Get Quote

Abstract

Fluorinated aromatic carboxylic acids are a class of compounds increasingly vital to
pharmaceutical research, agrochemical development, and materials science. The incorporation
of fluorine atoms onto an aromatic carboxylate scaffold imparts unique physicochemical
properties, including altered acidity, lipophilicity, and metabolic stability.[1] However, these
same properties necessitate stringent and specific safety protocols. These molecules present a
dual-hazard profile: the inherent corrosivity of the carboxylic acid functional group and the
unique toxicological and reactivity risks associated with organofluorine chemistry. This guide
provides a detailed framework for researchers, scientists, and drug development professionals
on the safe handling, storage, use, and disposal of fluorinated aromatic carboxylic acids,
grounding all recommendations in established safety principles and authoritative data.

Hazard Identification and Inherent Risks

A thorough understanding of the risks associated with fluorinated aromatic carboxylic acids is
the foundation of safe laboratory practice. The primary hazards stem from their corrosive
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nature, potential for severe tissue damage upon contact, and unique reactivity.

Toxicological Profile & Routes of Exposure

Exposure can occur via inhalation of dusts or vapors, direct skin or eye contact, and ingestion.
The primary health effect is severe corrosion.

o Skin and Eye Contact: These compounds are corrosive and can cause severe skin burns
and serious eye damage.[2][3] The damage is rapid and can be deep, penetrating tissue.
Unlike hydrofluoric acid (HF), which may result from the metabolism or decomposition of
some fluorinated compounds, the initial burn is immediately painful.[4]

 Inhalation: Inhaling dusts or vapors can cause severe irritation and chemical burns to the
respiratory tract.[5][6] Symptoms may include a burning sensation, coughing, wheezing, and
shortness of breath, with high concentrations potentially leading to pulmonary edema.[5]

 Ingestion: If swallowed, these acids can cause severe corrosive burns to the mouth, throat,
and stomach, potentially leading to perforation of the esophagus and stomach.[3][7]

Physicochemical Hazards and Reactivity

The chemical nature of these compounds dictates specific handling and storage
considerations. They are typically crystalline solids or liquids with pungent odors.[8]

» Acidity and Corrosivity: As carboxylic acids, they are acidic and will react exothermically and
often violently with bases. They are corrosive to many metals, a reaction that can produce
flammable hydrogen gas.[5]

o Thermal Decomposition: While many aromatic carboxylic acids are thermally stable, heating
them, especially in the presence of certain catalysts, can cause decarboxylation. This
decomposition can be violent and release other hazardous compounds.[9]

o Incompatibilities: These compounds must be stored separately from strong bases, oxidizing
agents, and reducing agents.[5][10] Contact with moisture can also be a concern, as some
may hydrolyze or react.[11]

Data Summary for Representative Compounds
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The following table summarizes key hazard data for common fluorinated carboxylic acids. Note

that Trifluoroacetic Acid (TFA) is included as a common, albeit aliphatic, reference point due to

its extreme corrosivity and frequent use in related fields.

Compound

CAS Number

Molecular
Formula

Key Hazards

Physical State

Trifluoroacetic
Acid (TFA)

76-05-1

C2HF302

Causes severe
skin burns and
eye damage;
Harmful if
inhaled or

swallowed.[2]

Colorless Liquid

2-Fluorobenzoic
Acid

445-29-4

C7HsFO2

Causes skin
irritation; Causes
serious eye
irritation; May
cause respiratory
irritation.[12]

Solid

3-Fluorobenzoic
Acid

455-38-9

C7HsFO2

Causes skin
irritation; Causes
serious eye
irritation; May
cause respiratory
irritation.[13]

Solid

4-Fluorobenzoic
Acid

456-22-4

C7HsFO2

Skin, eye, and
respiratory
irritant.

Solid

Pentafluorobenz

oic Acid

602-94-8

C7HFs02

Causes severe
skin burns and

eye damage.

Solid

Engineering Controls and Personal Protective
Equipment (PPE)

© 2026 BenchChem. All rights reserved.

Tech Support


https://www.fishersci.com/store/msds?partNumber=O4901500&productDescription=TRIFLUOROACETIC+ACID+R+500ML&vendorId=VN00033897&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11015&PLANT=d__ALF
https://www.fishersci.es/store/msds?partNumber=11407837&countryCode=ES&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

A multi-layered approach to safety, starting with robust engineering controls and supplemented

by appropriate PPE, is mandatory.

Primary Engineering Controls

Chemical Fume Hood: All work with fluorinated aromatic carboxylic acids, including
weighing, preparing solutions, and running reactions, must be conducted inside a certified
chemical fume hood to prevent inhalation of dusts and vapors.[3]

Ventilation: The laboratory must be well-ventilated to handle any fugitive emissions.[14]

Emergency Equipment: A safety shower and eyewash station must be readily accessible and
tested regularly.[15][16] All personnel must know their location and how to operate them.

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected based on the specific hazards of the

compound and task. Inadequate PPE can lead to severe injury.[17]

Eye and Face Protection: Due to the severe corrosivity, both chemical splash goggles and a
full-face shield must be worn.[18][19] Standard safety glasses are insufficient.

Hand Protection: Chemical-resistant gloves are required. Nitrile gloves may be sufficient for
incidental contact, but for extended handling or immersion, heavier gloves such as neoprene
or butyl rubber should be used. It is critical to consult the glove manufacturer's compatibility
chart.[20] Double-gloving is a recommended practice to increase protection.[10]

Body Protection: A flame-resistant lab coat must be worn at all times.[10] When pouring or
handling larger quantities where a splash hazard exists, a chemical-resistant apron must be
worn over the lab coat.[18][20]

Footwear: Full-coverage shoes are mandatory. Open-toed shoes, sandals, or perforated
shoes are strictly prohibited.[19]
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Task: Handling Fluorinated
Aromatic Carboxylic Acid

(Weighing Solid Compoundi)

Wear Chemical
Splash Goggles

Wear Full
Face Shield

Wear Chemical-Resistant

ves Gloves (Double Recommended)

Wear Flame-Resistant
Lab Coat

Aﬁ—landling Liquid/SqutionaR

Significant Splash Risk?

Wear Chemical-Resistant
Apron
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Spill Occurs

Alert Personnel
in Immediate Area

Assess Spill Size
& Hazard Level

Mganageable Not Manageable

Minor Spill
(<100 mL, contained)

l

Don Appropriate PPE
QGoggles, Face Shield, Gloves, Apron) LA/

l

Contain Spill with
Absorbent Dike

Call Emergency Response

Slowly Add Neutralizer
(e.g., Sodium Bicarbonate)

Absorb Neutralized
Mixture

v

Collect Waste in
Labeled Container

Decontaminate Area
with Soap and Water

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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